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molecular formula C6H3BrN2OS B8514961 2-Bromoimidazo[5,1-b]thiazole-7-carbaldehyde

2-Bromoimidazo[5,1-b]thiazole-7-carbaldehyde

Cat. No. B8514961
M. Wt: 231.07 g/mol
InChI Key: LZJJTFMLVBWCCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07662841B2

Procedure details

Dried 4A molecular sieves (40 mg) and tetra-n-propylammonium perruthenate (16 mg, 0.05 mmol) were added to a solution of 2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole (53 mg, 0.23 mmol) and N-methylmorpholine-N-oxide (92 mg, 0.79 mmol) in dichloromethane (2 ml), and the mixture was stirred at room temperature for 3 days. The reaction solution was purified by column chromatography on silica gel (ethyl acetate:methanol=60:1) to give 2-bromoimidazo[5,1-b]thiazole-7-carbaldehyde (11 mg, 21%) as a white solid.
[Compound]
Name
4A
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
tetra-n-propylammonium perruthenate
Quantity
16 mg
Type
catalyst
Reaction Step One
Name
2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole
Quantity
53 mg
Type
reactant
Reaction Step Two
Name
N-methylmorpholine-N-oxide
Quantity
92 mg
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
2 mL
Type
solvent
Reaction Step Two
Name
2-bromoimidazo[5,1-b]thiazole-7-carbaldehyde
Yield
21%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[S:6][C:5]2=[C:7]([CH2:10][OH:11])[N:8]=[CH:9][N:4]2[CH:3]=1.C[N+]1([O-])CCOCC1>ClCCl.[Ru]([O-])(=O)(=O)=O.C([N+](CCC)(CCC)CCC)CC>[Br:1][C:2]1[S:6][C:5]2=[C:7]([CH:10]=[O:11])[N:8]=[CH:9][N:4]2[CH:3]=1 |f:3.4|

Inputs

Step One
[Compound]
Name
4A
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
tetra-n-propylammonium perruthenate
Quantity
16 mg
Type
catalyst
Smiles
[Ru](=O)(=O)(=O)[O-].C(CC)[N+](CCC)(CCC)CCC
Step Two
Name
2-bromo-7-hydroxymethylimidazo[5,1-b]thiazole
Quantity
53 mg
Type
reactant
Smiles
BrC1=CN2C(S1)=C(N=C2)CO
Name
N-methylmorpholine-N-oxide
Quantity
92 mg
Type
reactant
Smiles
C[N+]1(CCOCC1)[O-]
Name
dichloromethane
Quantity
2 mL
Type
solvent
Smiles
ClCCl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 3 days
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The reaction solution was purified by column chromatography on silica gel (ethyl acetate:methanol=60:1)

Outcomes

Product
Details
Reaction Time
 3 d
Name
2-bromoimidazo[5,1-b]thiazole-7-carbaldehyde
Type
product
Smiles
BrC1=CN2C(S1)=C(N=C2)C=O
Measurements
Type Value Analysis
AMOUNT: MASS 11 mg
YIELD: PERCENTYIELD 21%
YIELD: CALCULATEDPERCENTYIELD 20.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.